Cas no 62672-71-3 (Pentanamide, 2-acetyl-N-cyclohexyl-4-oxo-)

• Product name: Pentanamide, 2-acetyl-N-cyclohexyl-4-oxo-
• CAS No: 62672-71-3
• MF: C₁₃H₂₁NO₃
• MW: 239.31074
• CID: 435859
• PubChem ID: 71383982

Pentanamide, 2-acetyl-N-cyclohexyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-acetyl-N-cyclohexyl-4-oxo-
• 2-acetyl-N-cyclohexyl-4-oxopentanamide
• 62672-71-3
• DTXSID40806265

• Inchi： InChI=1S/C13H21NO3/c1-9(15)8-12(10(2)16)13(17)14-11-6-4-3-5-7-11/h11-12H,3-8H2,1-2H3,(H,14,17)
• InChI Key： RUJPQOIXWKPMAC-UHFFFAOYSA-N
• SMILES： CC(=O)CC(C(=O)C)C(=O)NC1CCCCC1

Computed Properties

• Exact Mass: 239.15223
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 63.24